Cas no 1261814-75-8 (3-Bromo-3'-fluoro-2'-hydroxypropiophenone)

• Product Name: 3-Bromo-3'-fluoro-2'-hydroxypropiophenone
• CAS No: 1261814-75-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4938684
• Update Time: 2025-06-12

3-Bromo-3'-fluoro-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3'-fluoro-2'-hydroxypropiophenone

• Inchi： 1S/C9H8BrFO2/c10-5-4-8(12)6-2-1-3-7(11)9(6)13/h1-3,13H,4-5H2
• InChI Key： FBRFNAAOSQADIH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1O)F)=O

Computed Properties

• Exact Mass: 245.96917 g/mol
• Monoisotopic Mass: 245.96917 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 247.06

Additional information on 3-Bromo-3'-fluoro-2'-hydroxypropiophenone

3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone (CAS No. 1261814-75-8): An Overview of Its Properties and Applications

3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone (CAS No. 1261814-75-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by the presence of a bromine atom, a fluorine atom, and a hydroxyl group, which collectively contribute to its distinct physical and chemical properties.

The molecular formula of 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone is C₁₀H₉BrFO₂, with a molecular weight of approximately 247.08 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, fluorination, and hydroxylation steps. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels, making 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone readily available for research and industrial applications.

In terms of physical properties, 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility profile makes it suitable for use in various formulations and solutions, enhancing its versatility in different applications.

The chemical structure of 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone plays a crucial role in determining its reactivity and stability. The presence of the bromine atom provides opportunities for further functionalization through substitution reactions, while the fluorine atom imparts unique electronic properties that can influence the compound's behavior in biological systems. The hydroxyl group adds polarity to the molecule, which can enhance its interactions with other molecules and surfaces.

In the field of medicinal chemistry, 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. This inhibition can potentially lead to reduced tumor growth and improved treatment outcomes.

Beyond its medicinal applications, 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for the preparation of polymers with enhanced thermal stability and mechanical strength. Additionally, the compound's ability to form stable complexes with metal ions has led to its application in the development of coordination polymers and metal-organic frameworks (MOFs).

The environmental impact of 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone is another area of ongoing research. Studies have shown that the compound is biodegradable under certain conditions, which is an important consideration for its safe use in industrial processes. However, further investigations are needed to fully understand its environmental fate and potential effects on ecosystems.

In conclusion, 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone (CAS No. 1261814-75-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its behavior and potential uses, 3-Bromo-3'-Fluoro-2'-Hydroxypropiophenone is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.